Cas no 1058498-61-5 (N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(4-fluorophenoxy)acetamide)

• Product Name: N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(4-fluorophenoxy)acetamide
• CAS No: 1058498-61-5
• MF: C₂₁H₁₉ClFN₃O₃
• MW: 415.845267534256
• CID: 6245440
• PubChem ID: 25882180
• Update Time: 2025-10-23

N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(4-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(4-fluorophenoxy)acetamide
• 1058498-61-5
• F5149-0440
• N-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)-2-(4-fluorophenoxy)acetamide
• AKOS024500486
• N-[3-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]propyl]-2-(4-fluorophenoxy)acetamide

• Inchi： 1S/C21H19ClFN3O3/c22-16-4-2-15(3-5-16)19-10-11-21(28)26(25-19)13-1-12-24-20(27)14-29-18-8-6-17(23)7-9-18/h2-11H,1,12-14H2,(H,24,27)
• InChI Key： BHJVSZWJDDRZTI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(N(CCCNC(COC2C=CC(=CC=2)F)=O)N=1)=O

Computed Properties

• Exact Mass: 415.1098973g/mol
• Monoisotopic Mass: 415.1098973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(4-fluorophenoxy)acetamide

Comprehensive Overview of N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(4-fluorophenoxy)acetamide (CAS 1058498-61-5)

N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(4-fluorophenoxy)acetamide (CAS 1058498-61-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound's intricate name reflects its complex molecular architecture, which combines a pyridazinone core with chlorophenyl and fluorophenoxy substituents. This combination of functional groups makes it a promising candidate for drug discovery, particularly in targeting specific enzyme pathways or receptor interactions.

In recent years, the scientific community has shown growing interest in pyridazinone derivatives, as they exhibit a wide range of biological activities. The presence of both 4-chlorophenyl and 4-fluorophenoxy moieties in this compound suggests potential applications in modulating inflammatory responses or neurological disorders. Researchers are particularly intrigued by its ability to interact with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in treating conditions like chronic pain and metabolic diseases.

The compound's CAS number 1058498-61-5 serves as a unique identifier in chemical databases, facilitating its study across global research institutions. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its purity and structural integrity. These methods are crucial for ensuring reproducibility in pharmacological studies, addressing a common concern in drug development about compound standardization.

From a synthetic chemistry perspective, the acetamide linkage in this molecule offers interesting possibilities for structural modification. Medicinal chemists frequently search for ways to optimize such compounds through structure-activity relationship (SAR) studies, a trending approach in personalized medicine development. The fluorine atom incorporation is particularly noteworthy, as fluorinated pharmaceuticals represent about 20% of all FDA-approved drugs, making this a high-interest area for researchers.

Environmental stability and ADME (Absorption, Distribution, Metabolism, Excretion) properties of CAS 1058498-61-5 are currently under investigation, responding to the pharmaceutical industry's increased focus on sustainable drug design. Computational chemistry approaches, including molecular docking simulations, are being used to predict its behavior in biological systems - a methodology that has gained tremendous popularity with advances in artificial intelligence in drug discovery.

The 1,6-dihydropyridazin-1-yl segment of the molecule has shown particular promise in preliminary studies targeting protein kinases, aligning with current research trends in cancer therapeutics and neurodegenerative diseases. This has led to several patent applications involving similar structures, though the exact mechanism of action for this specific compound remains under active investigation. Researchers are particularly interested in its potential blood-brain barrier permeability, a critical factor in central nervous system drug development.

Quality control aspects of N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-(4-fluorophenoxy)acetamide production have become increasingly important, with regulatory agencies emphasizing the need for rigorous impurity profiling. Advanced analytical techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) are being employed to meet these standards, addressing common questions about compound purity in research chemical procurement.

In the context of green chemistry initiatives, synthetic routes for this compound are being optimized to reduce organic solvent usage and improve atom economy - topics frequently searched by environmentally conscious researchers. The propyl linker in its structure provides flexibility for further derivatization, making it a versatile intermediate in medicinal chemistry programs focused on fragment-based drug design.

As research continues, the scientific community eagerly awaits published data on the in vitro and in vivo efficacy of this compound. Its structural features position it well for potential applications in precision medicine, particularly in areas requiring modulation of specific biological targets with minimal off-site effects. The combination of chlorophenyl and fluorophenoxy groups offers unique electronic properties that may contribute to selective binding characteristics.

The growing body of research on CAS 1058498-61-5 reflects broader trends in pharmaceutical development, where multi-target approaches and polypharmacology are gaining traction. Its molecular architecture suggests potential for serving as a pharmacophore in the design of novel therapeutic agents, particularly for complex multifactorial diseases that represent significant unmet medical needs in today's healthcare landscape.